3-Hydroxy-2,3-dimethylhexanoic acid

Specification

• Molecular Formula: C8H16O3
• Molecular Weight: 160.21 g/mol
• IUPAC Name: 3-hydroxy-2,3-dimethylhexanoic acid
• Standard InChI: InChI=1S/C8H16O3/c1-4-5-8(3,11)6(2)7(9)10/h6,11H,4-5H2,1-3H3,(H,9,10)
• Standard InChI Key: BWXXPBBQEXIVHV-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)(C(C)C(=O)O)O

Introduction

3-Hydroxy-2,3-dimethylhexanoic acid is a branched-chain fatty acid with a molecular formula of C₈H₁₆O₃ and a molecular weight of approximately 160.21 g/mol. This compound features a hydroxyl group (-OH) at the third carbon position and two methyl groups at the second and third carbon positions of the hexanoic acid chain. Its unique structural features contribute to its potential applications in biochemistry and pharmaceuticals.

Synthesis Methods

The synthesis of 3-Hydroxy-2,3-dimethylhexanoic acid can be achieved through various organic chemistry methods. These methods often involve the manipulation of carboxylic acids and alcohols under controlled conditions such as temperature and pH to optimize yields.

Applications and Biological Activities

This compound is of interest in various scientific fields due to its potential applications in organic synthesis and as a precursor for other chemical compounds. Derivatives of similar compounds exhibit varying degrees of biological activity based on structural modifications, impacting their mechanisms of action.

Analytical Techniques

Analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC) are commonly employed to characterize the purity and structural integrity of this compound.

Comparison with Similar Compounds

3-Hydroxy-2,3-dimethylhexanoic acid shares structural similarities with other hydroxy acids, such as 3-Hydroxy-2,2-dimethylhexanoic acid, which also features a hydroxyl group but with two methyl groups on the second carbon. These structural differences influence potential applications and biological activities among similar compounds.

Compound	Molecular Formula	Molecular Weight	Structural Features
3-Hydroxy-2,3-dimethylhexanoic acid	C₈H₁₆O₃	160.21 g/mol	Hydroxyl at third carbon, methyl groups at second and third carbon
3-Hydroxy-2,2-dimethylhexanoic acid	C₈H₁₆O₃	160.21 g/mol	Hydroxyl at third carbon, two methyl groups at second carbon